(E)-2-cyano-3-[5-(2,4-dichlorophenyl)furan-2-yl]-N-phenylprop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[5-(2,4-dichlorophenyl)furan-2-yl]-N-phenylprop-2-enamide
• InChI: InChI=1S/C20H12Cl2N2O2/c21-14-6-8-17(18(22)11-14)19-9-7-16(26-19)10-13(12-23)20(25)24-15-4-2-1-3-5-15/h1-11H,(H,24,25)/b13-10+
• InChI Key: OZJQXCDZJMHXLE-JLHYYAGUSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C(=CC2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)C#N
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)/C(=C/C2=CC=C(O2)C3=C(C=C(C=C3)Cl)Cl)/C#N
• Molecular Formula: C20H12Cl2N2O2
• Molecular Weight: 383.2 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The furan ring, phenyl ring, and nitrile group would all contribute to the overall structure. The “(E)” notation in the name indicates the configuration of the double bond, with the highest priority groups on opposite sides.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The nitrile group could undergo reactions such as hydrolysis, reduction, or addition. The furan ring is aromatic and relatively stable, but can be reactive under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure and functional groups. These could include properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would describe how the compound interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include developing more efficient synthesis methods, studying its reactivity, or investigating its potential uses in areas such as medicine or materials science.